3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide

• Molecular Formula: C22H28N2O6S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[2-(4-pyrrolidin-1-ylsulfonylphenyl)ethyl]benzamide
• InChI: InChI=1S/C22H28N2O6S/c1-28-19-14-17(15-20(29-2)21(19)30-3)22(25)23-11-10-16-6-8-18(9-7-16)31(26,27)24-12-4-5-13-24/h6-9,14-15H,4-5,10-13H2,1-3H3,(H,23,25)
• InChI Key: KUUAFLSQSSWIEO-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N3CCCC3

Description

3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide, also known as TPSB, is a chemical compound with potential applications in scientific research. TPSB is a benzamide derivative that has been shown to have promising pharmacological properties, including anti-inflammatory and analgesic effects. In

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide is not fully understood. However, it has been suggested that 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide may act by modulating the activity of ion channels, such as TRPV1 and TRPA1, which are involved in pain and inflammation. 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide may also act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide has been found to have a good safety profile, with no significant toxicity observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide is its potential use as a modulator of ion channels, which are important targets for drug development. 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory and pain-related disorders. However, one limitation of 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide is its limited availability and high cost, which may make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the study of 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide. One direction is to further investigate its mechanism of action, particularly its effects on ion channels and inflammatory pathways. Another direction is to explore its potential use in the treatment of pain and inflammatory disorders, such as arthritis and neuropathic pain. Additionally, more studies are needed to determine the safety and efficacy of 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide in humans. Finally, the development of new synthesis methods for 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide may help to increase its availability and reduce its cost, making it more accessible for scientific research.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide involves several steps, including the reaction of 3,4,5-trimethoxybenzoyl chloride with 4-(1-pyrrolidinylsulfonyl)aniline, followed by the reaction of the resulting intermediate with 2-bromoethylamine hydrobromide. The final product is obtained through a purification process, such as column chromatography.

Scientific Research Applications

3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide has been investigated for its potential use in scientific research, particularly in the field of pharmacology. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory and pain-related disorders. 3,4,5-trimethoxy-N-{2-[4-(1-pyrrolidinylsulfonyl)phenyl]ethyl}benzamide has also been studied for its potential use as a modulator of ion channels, which are important targets for drug development.